Cas no 122772-22-9 (5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol)

5-(3,4-Dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a thiol group at the 3-position and aromatic rings at the 4- and 5-positions. The presence of methoxy and methyl groups enhances its electronic and steric properties, making it a versatile intermediate in medicinal and agrochemical research. Its structural motif is valuable in the synthesis of biologically active molecules, particularly as a precursor for triazole-based pharmaceuticals. The thiol functionality allows for further derivatization, enabling the development of compounds with potential antimicrobial, antifungal, or anticancer properties. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic applications.

5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol structure

122772-22-9 structure

Product Name:5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol

CAS No:122772-22-9

MF:C₁₇H₁₇N₃O₂S

MW:327.400782346725

CID:3054734

PubChem ID:764326

Update Time:2025-06-07

5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- <br>5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfi de
- 5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
- 3-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione
- 5-(3,4-Dimethoxyphenyl)-4-(p-tolyl)-4h-1,2,4-triazole-3-thiol
- AJ-292/12333004
- AKOS000268546
- 5-(3,4-Dimethoxyphenyl)-2,4-dihydro-4-(4-methylphenyl)-3H-1,2,4-triazole-3-thione
- CS-0281355
- DTXSID601132822
- SR-01000418060
- CHEMBL1589608
- HMS2819O04
- AB00092977-01
- 122772-22-9
- 5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
- EN300-110562
- SMR000515786
- MLS001209953
- Oprea1_841169
- SR-01000418060-1
- 5-(3,4-Dimethoxy-phenyl)-4-p-tolyl-4H-[1,2,4]triazole-3-thiol
- CCG-15980
- Inchi： 1S/C17H17N3O2S/c1-11-4-7-13(8-5-11)20-16(18-19-17(20)23)12-6-9-14(21-2)15(10-12)22-3/h4-10H,1-3H3,(H,19,23)
- InChI Key： ZPDHCCBLCVTLJR-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 327.10414797Da
Monoisotopic Mass: 327.10414797Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 463
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 78.2Å²

5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-110562-0.05g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	0.05g	$42.0	2023-10-27
Enamine	EN300-110562-0.1g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	0.1g	$66.0	2023-10-27
Enamine	EN300-110562-0.25g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	0.25g	$92.0	2023-10-27
Enamine	EN300-110562-0.5g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	0.5g	$175.0	2023-10-27
Enamine	EN300-110562-1.0g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9		1g	$256.0	2023-06-10
Enamine	EN300-110562-2.5g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	2.5g	$503.0	2023-10-27
Enamine	EN300-110562-5.0g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9		5g	$743.0	2023-06-10
Enamine	EN300-110562-10.0g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9		10g	$1101.0	2023-06-10
Enamine	EN300-110562-1g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	1g	$256.0	2023-10-27
Enamine	EN300-110562-5g	5-(3,4-dimethoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol	122772-22-9	95%	5g	$743.0	2023-10-27